Cas no 1783518-98-8 (3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione)

• Product Name: 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione
• CAS No: 1783518-98-8
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6297244
• PubChem ID: 84662254
• Update Time: 2025-06-12

3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-2001674
• 1783518-98-8
• 3-[(1-aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione
• 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H15NO2S/c9-8(2-3-8)5-7-1-4-12(10,11)6-7/h7H,1-6,9H2
• InChI Key： CRLHCLFIILFPEO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)CC1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione

Research Briefing on 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione (CAS: 1783518-98-8)

In recent years, the compound 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione (CAS: 1783518-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and thiolane-1,1-dione moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. This briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

The synthesis and characterization of 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it maintains its structural conformation in a range of pH environments, making it a viable candidate for further pharmacological studies.

One of the most notable aspects of this compound is its interaction with specific enzymatic targets. Preliminary studies indicate that 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione acts as an inhibitor for certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The mechanism of inhibition appears to involve the covalent modification of the active-site cysteine residue, a property that could be exploited for the development of targeted therapies.

In addition to its enzymatic inhibition properties, recent research has explored the compound's potential as a building block for more complex pharmaceutical agents. Its cyclopropyl group, in particular, offers a rigid framework that can be functionalized to enhance binding affinity and selectivity for specific biological targets. Several derivatives of 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione have been synthesized and evaluated in vitro, with some showing improved pharmacokinetic profiles compared to the parent compound.

Despite these promising findings, challenges remain in the development of 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione as a therapeutic agent. Issues such as bioavailability and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research, with potential applications extending beyond its current scope.

In conclusion, 3-[(1-Aminocyclopropyl)methyl]-1lambda6-thiolane-1,1-dione (CAS: 1783518-98-8) represents a promising avenue for drug discovery and development. Its ability to modulate enzymatic activity and serve as a versatile scaffold for derivative synthesis positions it as a valuable tool in the chemical biology and pharmaceutical fields. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail.